4-Fluoro-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclohexane-1-carboxylic acid

• IUPAC Name: 4-fluoro-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C13H22FNO4/c1-12(2,3)19-11(18)15-8-13(14)6-4-9(5-7-13)10(16)17/h9H,4-8H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key: VYWGZLMBTLJGFB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1(CCC(CC1)C(=O)O)F
• Molecular Formula: C13H22FNO4
• Molecular Weight: 275.32 g/mol

Description

4-Fluoro-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclohexane-1-carboxylic acid is a useful research compound. Its molecular formula is C13H22FNO4 and its molecular weight is 275.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Modification

• A study by Meisters & Mole (1974) explored the exhaustive C-methylation of carboxylic acids to t-butyl compounds using trimethylaluminium, which is a process potentially applicable for modifying molecules similar to 4-Fluoro-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclohexane-1-carboxylic acid (Meisters & Mole, 1974).

Catalytic and Chemical Properties

• Paul et al. (2016) discussed the use of a copper(ii) metal-organic framework in catalyzing the hydrocarboxylation of cyclohexane to cyclohexanecarboxylic acid, highlighting the potential of carboxylic acid derivatives in catalysis (Paul et al., 2016).

Applications in Molecular Imaging

• Lang et al. (1999) synthesized fluorinated derivatives for use in molecular imaging, emphasizing the relevance of fluorine-substituted carboxylic acids in developing imaging agents (Lang et al., 1999).

Pharmaceutical Chemistry and Synthesis

• Kirillov et al. (2012) synthesized methyl-1-(1-aryl-3-arylamino-3-oxo-2-cyanopropyl)cyclohexane carboxylates, showing the utility of cyclohexane carboxylates in pharmaceutical chemistry (Kirillov et al., 2012).
• Thio et al. (2014) evaluated the synthesis and binding affinities of Mefway analogs, highlighting the importance of cyclohexane carboxylic acids in receptor binding studies (Thio et al., 2014).

Other Applications

• Bykova et al. (2018) studied benzylic functionalization in fluoro-substituted hydrocarbons, indicating the broader chemical applications of fluoro-substituted carboxylic acids (Bykova et al., 2018).
• Aribi et al. (2018) synthesized novel quinoline derivatives, demonstrating the utility of fluoro-substituted carboxylates in the development of agrochemical ingredients (Aribi et al., 2018).